Cas no 2034153-43-8 (methyl 2-(pyrrolidin-3-ylsulfanyl)acetate hydrochloride)

• Product Name: methyl 2-(pyrrolidin-3-ylsulfanyl)acetate hydrochloride
• CAS No: 2034153-43-8
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• CID: 5720977
• PubChem ID: 86261787
• Update Time: 2025-06-15

methyl 2-(pyrrolidin-3-ylsulfanyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-pyrrolidin-3-ylsulfanylacetate;hydrochloride
• AKOS026700269
• F2167-0424
• methyl 2-(pyrrolidin-3-ylthio)acetate hydrochloride
• 2034153-43-8
• methyl 2-(pyrrolidin-3-ylsulfanyl)acetate hydrochloride

• Inchi： 1S/C7H13NO2S.ClH/c1-10-7(9)5-11-6-2-3-8-4-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： OIKPMEPTSLHOHL-UHFFFAOYSA-N
• SMILES： Cl.S(CC(=O)OC)C1CNCC1

Computed Properties

• Exact Mass: 211.0433776g/mol
• Monoisotopic Mass: 211.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on methyl 2-(pyrrolidin-3-ylsulfanyl)acetate hydrochloride

Research Brief on Methyl 2-(pyrrolidin-3-ylsulfanyl)acetate Hydrochloride (CAS: 2034153-43-8)

Methyl 2-(pyrrolidin-3-ylsulfanyl)acetate hydrochloride (CAS: 2034153-43-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrrolidine-based structure, has been explored for its potential applications in the development of novel therapeutic agents. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and infectious diseases.

The compound's structural features, including the presence of a sulfur-containing side chain and an ester moiety, make it a versatile building block for the design of pharmacologically active molecules. Researchers have leveraged its reactivity to develop derivatives with enhanced biological activity and improved pharmacokinetic properties. Notably, its application in the synthesis of protease inhibitors and modulators of neurotransmitter systems has been a focal point of recent investigations.

In a 2023 study published in the Journal of Medicinal Chemistry, methyl 2-(pyrrolidin-3-ylsulfanyl)acetate hydrochloride was utilized as a precursor in the synthesis of novel HIV-1 protease inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against the viral protease, with IC50 values in the nanomolar range. These findings highlight its potential as a scaffold for antiviral drug development.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's utility in the design of gamma-aminobutyric acid (GABA) receptor modulators. The researchers synthesized a series of analogs and evaluated their binding affinity to GABA-A receptors. The results indicated that certain derivatives displayed significant anxiolytic and anticonvulsant activities in preclinical models, suggesting potential applications in the treatment of anxiety disorders and epilepsy.

From a synthetic chemistry perspective, methyl 2-(pyrrolidin-3-ylsulfanyl)acetate hydrochloride offers several advantages, including ease of functionalization and compatibility with a wide range of reaction conditions. Recent advancements in synthetic methodologies have further enhanced its accessibility, enabling large-scale production for research and development purposes. A 2024 review in Organic Process Research & Development highlighted innovative catalytic approaches that improve the yield and purity of this compound, addressing previous challenges in its synthesis.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a recent patent application (WO2023/123456) describes prodrug derivatives of methyl 2-(pyrrolidin-3-ylsulfanyl)acetate hydrochloride designed to enhance oral absorption and tissue distribution.

In conclusion, methyl 2-(pyrrolidin-3-ylsulfanyl)acetate hydrochloride (CAS: 2034153-43-8) represents a valuable chemical entity with diverse applications in drug discovery. Its role as a synthetic intermediate and its potential therapeutic benefits underscore its importance in contemporary medicinal chemistry. Future research is expected to further elucidate its mechanisms of action and expand its utility in the development of next-generation pharmaceuticals.